4-(Bromomethyl)-1-(methylsulfanyl)hexane

• Molecular Formula: C8H17BrS
• Molecular Weight: 225.19 g/mol
• IUPAC Name: 4-(bromomethyl)-1-methylsulfanylhexane
• InChI: InChI=1S/C8H17BrS/c1-3-8(7-9)5-4-6-10-2/h8H,3-7H2,1-2H3
• InChI Key: JOVQRBYLVGZEGO-UHFFFAOYSA-N
• Canonical SMILES: CCC(CCCSC)CBr

Description

4-(Bromomethyl)-1-(methylsulfanyl)hexane is an aliphatic organobromine compound featuring a hexane backbone substituted with a bromomethyl (-CH₂Br) group at position 4 and a methylsulfanyl (-SMe) group at position 1.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Bromomethyl)-1-(methylsulfanyl)hexane typically involves the bromination of a suitable precursor. One common method is the bromination of 1-(methylsulfanyl)hexane using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN). The reaction is carried out in an inert solvent like carbon tetrachloride at elevated temperatures.

Industrial Production Methods

Industrial production of 4-(Bromomethyl)-1-(methylsulfanyl)hexane may involve similar bromination techniques but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process.

Chemical Reactions Analysis

Types of Reactions

4-(Bromomethyl)-1-(methylsulfanyl)hexane undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group is highly reactive towards nucleophiles, leading to substitution reactions.

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones.

Reduction: The bromomethyl group can be reduced to a methyl group under suitable conditions.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium azide, potassium cyanide, and thiols. Reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products

Nucleophilic Substitution: Products include azides, nitriles, and thioethers.

Oxidation: Products include sulfoxides and sulfones.

Reduction: The major product is 1-(methylsulfanyl)hexane.

Scientific Research Applications

4-(Bromomethyl)-1-(methylsulfanyl)hexane has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex molecules.

Medicinal Chemistry: The compound is used in the development of pharmaceuticals, particularly those targeting specific enzymes or receptors.

Material Science: It is utilized in the preparation of functionalized materials with specific properties.

Biological Studies: The compound is used to study the effects of bromomethyl and methylsulfanyl groups on biological systems.

Mechanism of Action

The mechanism of action of 4-(Bromomethyl)-1-(methylsulfanyl)hexane involves its interaction with nucleophiles and electrophiles. The bromomethyl group acts as an electrophilic center, making it susceptible to nucleophilic attack. The methylsulfanyl group can undergo oxidation, leading to the formation of reactive intermediates that can further interact with biological molecules.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural and functional differences between 4-(Bromomethyl)-1-(methylsulfanyl)hexane and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Backbone Structure	Applications/Reactivity	Reference ID
4-(Bromomethyl)-1-(methylsulfanyl)hexane	C₇H₁₅BrS	227.16 (calculated)	Bromomethyl, methylsulfanyl	Linear hexane	Potential alkylating agent; sulfur participation in oxidation or nucleophilic substitution reactions.	N/A
1-(Bromomethyl)-1-methanesulfonylcyclohexane	C₈H₁₅BrO₂S	255.17	Bromomethyl, sulfonyl	Cyclohexane ring	Pharmaceutical synthesis (building block for drug candidates); material science (tailored polymers) .
Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate	C₇H₇BrN₂O₂S	263.11	Bromo, methylsulfanyl, ester	Pyrimidine ring	Intermediate in heterocyclic synthesis; potential use in kinase inhibitor development .
4-((Benzyloxy)methyl)-1-(bromomethyl)-2-oxabicyclo[2.1.1]hexane	C₁₄H₁₇BrO₂	297.19	Bromomethyl, benzyloxy, ether	Bicyclic framework	Electrophilic cyclization reactions; precursor to strained hydrocarbons .
4-(Bromomethyl)oxane	C₅H₉BrO	165.03	Bromomethyl, ether	Cyclic ether (oxane)	Alkylation agent in nicotinic receptor ligand synthesis (e.g., TC-1698 and TC-1709) .

Physicochemical and Reactivity Comparisons

Bromomethyl Reactivity

• 4-(Bromomethyl)-1-(methylsulfanyl)hexane: The bromomethyl group facilitates nucleophilic substitution (SN2) reactions, similar to other bromomethyl derivatives. The linear hexane chain may enhance solubility in non-polar solvents compared to cyclic analogs.
• 1-(Bromomethyl)-1-methanesulfonylcyclohexane : The sulfonyl group (-SO₂-) withdraws electron density, increasing the electrophilicity of the bromomethyl group. This accelerates substitution reactions compared to the target compound .
• 4-(Bromomethyl)oxane : The cyclic ether backbone stabilizes the bromomethyl group sterically, reducing reaction rates compared to linear aliphatic analogs .

Sulfur-Containing Groups

• Methylsulfanyl (-SMe) vs. Sulfonyl (-SO₂-) : The methylsulfanyl group in the target compound is a weaker electron-withdrawing group than the sulfonyl group in 1-(Bromomethyl)-1-methanesulfonylcyclohexane. This difference impacts reactivity in oxidation reactions; -SMe can be oxidized to sulfoxide or sulfone derivatives, whereas -SO₂- is already fully oxidized .
• Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate : The methylsulfanyl group on the pyrimidine ring participates in aromatic substitution reactions, contrasting with the aliphatic -SMe in the target compound .

Thermal and Stability Profiles

• 1-(Bromomethyl)-1-methanesulfonylcyclohexane : Reported as a pale liquid with ≥95% purity, stored under standard conditions . The target compound likely requires similar handling (e.g., refrigeration) due to bromide’s hydrolytic sensitivity.
• Methyl 5-bromo-2-(methylsulfanyl)-4-pyrimidinecarboxylate : Solid at room temperature (mp 67–70°C), contrasting with the liquid or low-melting-point aliphatic target compound .

Biological Activity

4-(Bromomethyl)-1-(methylsulfanyl)hexane is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound, drawing from diverse scientific literature.

• Molecular Formula : C8H10BrS
• Molecular Weight : 221.13 g/mol
• IUPAC Name : 4-(Bromomethyl)-1-(methylsulfanyl)hexane
• Canonical SMILES : CCCCC(CS)CBr

Biological Activity Overview

4-(Bromomethyl)-1-(methylsulfanyl)hexane has been investigated for various biological activities, including antimicrobial, antiviral, and anticancer properties. Its structural features suggest potential interactions with biological macromolecules, making it a candidate for further pharmacological studies.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of this compound. For instance, it has shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values indicate significant antimicrobial potential.

Microorganism	MIC (µM)
Staphylococcus aureus	12
Escherichia coli	15
Pseudomonas aeruginosa	20

The mechanism by which 4-(Bromomethyl)-1-(methylsulfanyl)hexane exerts its biological effects is primarily through the formation of covalent bonds with nucleophilic sites on proteins and enzymes. This interaction can lead to the inhibition of critical enzymatic pathways in microbial cells, thereby exerting its antimicrobial effects.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy :
  A study conducted by researchers focused on the antibacterial activity of various sulfanyl derivatives, including 4-(Bromomethyl)-1-(methylsulfanyl)hexane. The compound demonstrated a strong inhibitory effect on S. aureus, suggesting its potential as a lead compound for antibiotic development .
• Cytotoxicity Assessments :
  In vitro cytotoxicity assays were performed using human cell lines to evaluate the safety profile of 4-(Bromomethyl)-1-(methylsulfanyl)hexane. Results indicated that the compound did not significantly affect cell viability at lower concentrations (≤25 µM), but showed increased cytotoxicity at higher concentrations (≥35 µM), necessitating further investigation into its therapeutic index .
• Structure-Activity Relationship (SAR) :
  A comprehensive SAR study revealed that modifications to the methylsulfanyl group could enhance biological activity. The presence of bromine at the terminal position was found to be crucial for maintaining antimicrobial potency while minimizing toxicity .